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Introduction
PSB-1901 is a highly potent and selective antagonist for the A2B adenosine receptor (A2BAR),

with Ki values of 0.0835 nM for human and 0.131 nM for mouse A2BARs.[1] Its high affinity and

selectivity make it a valuable tool for investigating the physiological and pathophysiological

roles of the A2BAR, particularly in the context of cancer research and inflammatory diseases.

This document provides detailed protocols for the proper dissolution and application of PSB-
1901 in both in vitro and in vivo experimental settings.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of PSB-1901 is essential for

its effective use in experimental studies.
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Property Value Source

Molecular Formula C₂₄H₂₅BrN₆O₄S MedchemExpress

Molecular Weight 573.46 g/mol MedchemExpress

CAS Number 2332835-02-4 MedchemExpress

Appearance White to off-white solid MedchemExpress

Solubility ≥ 100 mg/mL in DMSO MedchemExpress

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
MedchemExpress

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
MedchemExpress

In Vitro Application Protocol: Preparation of PSB-
1901 for Cell-Based Assays
The hydrophobicity of PSB-1901 necessitates the use of an organic solvent for the preparation

of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials
PSB-1901 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Phosphate-buffered saline (PBS)
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Preparation of a 10 mM Stock Solution
Calculate the required mass of PSB-1901:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 573.46 g/mol * 1000 mg/g = 5.73 mg

Dissolution Procedure:

Carefully weigh 5.73 mg of PSB-1901 powder and transfer it to a sterile microcentrifuge

tube.

Add 1 mL of high-purity DMSO to the microcentrifuge tube.

Vortex the solution thoroughly until the PSB-1901 is completely dissolved. A brief

sonication in a water bath may be used to aid dissolution if necessary.

Storage of Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Preparation of Working Solutions for Cell Culture
Serial Dilution:

Prepare intermediate dilutions of the 10 mM stock solution in DMSO or the appropriate cell

culture medium. It is crucial to perform serial dilutions to achieve the desired final

nanomolar concentrations for A2BAR antagonism.

Final Dilution in Cell Culture Medium:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

ideally below 0.1%, to avoid solvent-induced cytotoxicity.
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For example, to prepare a 100 nM working solution in 10 mL of cell culture medium, add 1

µL of the 10 mM stock solution to the medium. This results in a final DMSO concentration

of 0.01%.

Vehicle Control:

It is imperative to include a vehicle control in all experiments. The vehicle control should

contain the same final concentration of DMSO as the experimental conditions.
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Workflow for preparing PSB-1901 for in vitro experiments.
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In Vivo Application Protocol: Formulation of PSB-
1901 for Animal Studies
The poor aqueous solubility of PSB-1901 requires a specific vehicle for in vivo administration.

The following protocol describes a common approach for formulating hydrophobic compounds

for oral or parenteral administration in animal models.

Materials
PSB-1901 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 400 (PEG400)

Tween 80 (Polysorbate 80)

Sterile saline (0.9% NaCl) or sterile water for injection

Recommended Vehicle Formulation (Example)
A common vehicle for poorly water-soluble compounds consists of a mixture of DMSO,

PEG400, Tween 80, and saline. A typical ratio is 10:40:5:45 (DMSO:PEG400:Tween 80:Saline).

Preparation of Dosing Solution
Initial Dissolution in DMSO:

Dissolve the required amount of PSB-1901 in DMSO to create a concentrated stock

solution. The concentration will depend on the desired final dose and dosing volume.

Addition of Co-solvents and Surfactants:

To the PSB-1901/DMSO solution, add PEG400 and mix thoroughly.

Next, add Tween 80 and mix until a clear and homogenous solution is obtained.

Final Dilution with Saline:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add the sterile saline to the mixture while continuously mixing to form a stable

solution or a fine suspension.

Vehicle Control:

Prepare a vehicle control solution using the same ratios of DMSO, PEG400, Tween 80,

and saline, but without the PSB-1901.

Example Formulation Calculation for a 10 mg/kg Dose
Animal weight: 20 g

Dose: 10 mg/kg

Required amount of PSB-1901 per animal: 0.2 mg

Dosing volume: 100 µL (0.1 mL)

Final concentration of dosing solution: 2 mg/mL

To prepare 1 mL of a 2 mg/mL dosing solution:

Weigh 2 mg of PSB-1901.

Dissolve in 100 µL of DMSO.

Add 400 µL of PEG400 and mix.

Add 50 µL of Tween 80 and mix.

Add 450 µL of sterile saline and mix thoroughly.
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In Vivo Formulation

Administration
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Workflow for preparing PSB-1901 for in vivo administration.

Signaling Pathway of A2B Adenosine Receptor
PSB-1901 acts as an antagonist at the A2B adenosine receptor, which is a G-protein coupled

receptor (GPCR). The canonical signaling pathway for A2BAR involves the activation of Gαs,

leading to the stimulation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP),

and subsequent activation of Protein Kinase A (PKA).
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Simplified A2B adenosine receptor signaling pathway.

Conclusion
The protocols outlined in this document provide a comprehensive guide for the dissolution and

experimental application of the A2BAR antagonist, PSB-1901. Adherence to these guidelines

will help ensure the generation of reliable and reproducible data in both in vitro and in vivo

research settings. Researchers should always perform appropriate vehicle controls and

optimize concentrations for their specific experimental systems.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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